Cas no 3507-37-7 (5-Methoxy-2-(methylthio)benzo[d]thiazole)

• Product Name: 5-Methoxy-2-(methylthio)benzo[d]thiazole
• CAS No: 3507-37-7
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 295873
• PubChem ID: 19900012
• Update Time: 2025-04-19

5-Methoxy-2-(methylthio)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(methylthio)benzo[d]thiazole
• Benzothiazole, 5-methoxy-2-(methylthio)- (7CI,8CI,9CI)
• 5-methoxy-2-methylsulfanyl-1,3-benzothiazole
• Benzothiazole,5-methoxy-2-(methylthio)-
• DTXSID80601135
• A874789
• AKOS015898886
• Benzothiazole,5-methoxy-2-(methylthio)-(7ci,8ci,9ci)
• 3507-37-7
• SCHEMBL4049187
• RMUMZYWOHVVMJU-UHFFFAOYSA-N
• 5-Methoxy-2-(methylthio)benzothiazole
• 5-Methoxy-2-(methylsulfanyl)-1,3-benzothiazole
• DB-274856
• Benzothiazole, 5-methoxy-2-(methylthio)-

• MDL： MFCD18826605
• Inchi： 1S/C9H9NOS2/c1-11-6-3-4-8-7(5-6)10-9(12-2)13-8/h3-5H,1-2H3
• InChI Key： RMUMZYWOHVVMJU-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)OC)SC

Computed Properties

• Exact Mass: 211.01267
• Monoisotopic Mass: 211.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles